Cas no 894010-87-8 (N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide)

• Product Name: N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide
• CAS No: 894010-87-8
• MF: C₂₂H₂₆N₄O₅
• MW: 426.465645313263
• CID: 5515138
• Update Time: 2025-07-10

N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-4-(furan-2-carbonyl)piperazine-1-carboxamide
• N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide

• Inchi： 1S/C22H26N4O5/c1-2-30-18-7-5-17(6-8-18)26-15-16(14-20(26)27)23-22(29)25-11-9-24(10-12-25)21(28)19-4-3-13-31-19/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,23,29)
• InChI Key： FUOOECDKZPRRBL-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OCC)C=C3)C2)=O)CCN(C(C2=CC=CO2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide

Research Brief on N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide (CAS: 894010-87-8)

The compound N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide (CAS: 894010-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with biological targets, providing valuable insights for further drug development.

Pharmacological evaluations have revealed that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various diseases. In vitro studies have demonstrated its efficacy in inhibiting specific pathways, while preliminary in vivo studies have shown favorable pharmacokinetic profiles, such as good bioavailability and low toxicity. These findings suggest that N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide could serve as a lead compound for the development of novel therapeutics.

One of the most notable aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has highlighted its ability to modulate neurotransmitter systems, which could be beneficial for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties have been investigated, with results indicating potential utility in managing chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide as a therapeutic agent. Issues such as metabolic stability, drug-drug interactions, and long-term safety profiles need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-4-(furan-2-carbonyl)piperazine-1-carboxamide (CAS: 894010-87-8) represents a promising candidate for drug development, with demonstrated pharmacological activity and therapeutic potential. Continued research and optimization will be essential to fully realize its clinical benefits and address the remaining challenges in its development pathway.